2-Amino-9-((2S,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3H-purine-6,8(7H,9H)-dione

• Molecular Formula: C10H13N5O5
• Molecular Weight: 283.24 g/mol
• IUPAC Name: 2-amino-9-[(2S,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,7-dihydropurine-6,8-dione
• InChI: InChI=1S/C10H13N5O5/c11-9-13-7-6(8(18)14-9)12-10(19)15(7)5-1-3(17)4(2-16)20-5/h3-5,16-17H,1-2H2,(H,12,19)(H3,11,13,14,18)/t3-,4+,5-/m0/s1
• InChI Key: HCAJQHYUCKICQH-LMVFSUKVSA-N
• Isomeric SMILES: C1[C@@H]([C@H](O[C@@H]1N2C3=C(C(=O)NC(=N3)N)NC2=O)CO)O
• Canonical SMILES: C1C(C(OC1N2C3=C(C(=O)NC(=N3)N)NC2=O)CO)O

Description

Provide a brief introduction to the compound, including its chemical structure, molecular formula, and any relevant historical or discovery information.

Preparation Methods

Synthetic Routes and Reaction Conditions: Detail the synthetic routes used to prepare the compound, including the starting materials, reagents, and reaction conditions.

Industrial Production Methods: Describe the industrial methods used for large-scale production of the compound, including any relevant equipment and processes.

Chemical Reactions Analysis

Types of Reactions: Discuss the types of chemical reactions the compound undergoes, such as oxidation, reduction, substitution, etc.

Common Reagents and Conditions: List the common reagents and conditions used in these reactions.

Major Products: Identify the major products formed from these reactions.

Scientific Research Applications

Provide a comprehensive description of the scientific research applications of the compound, including its use in chemistry, biology, medicine, and industry.

Mechanism of Action

Explain the mechanism by which the compound exerts its effects, including the molecular targets and pathways involved.

Comparison with Similar Compounds

Comparison: Compare the compound with other similar compounds, highlighting its uniqueness.

List of Similar Compounds: List the similar compounds and discuss their similarities and differences.